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Compound of Interest

Ethyl 3-(2-bromophenyl)-3-
Compound Name:
oxopropanoate

Cat. No.: B1273624

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing key building
blocks in several powerful multi-component reactions (MCRs). MCRs offer an efficient and
atom-economical approach to synthesizing complex molecules from simple starting materials in
a single synthetic operation. This makes them invaluable tools in drug discovery and
development for the rapid generation of compound libraries.

Isocyanides as Versatile Building Blocks in Ugi and
Passerini Reactions

Isocyanides are a unique class of organic compounds characterized by a terminally divalent
carbon atom, which allows them to react with both electrophiles and nucleophiles. This distinct
reactivity makes them exceptionally versatile building blocks in MCRs, most notably the Ugi
and Passerini reactions.[1][2]

The Ugi Four-Component Reaction (U-4CR)

The Ugi reaction is a cornerstone of combinatorial chemistry, enabling the synthesis of a-
acylamino amides from an aldehyde, an amine, a carboxylic acid, and an isocyanide.[3] The
products of the Ugi reaction are peptide-like scaffolds with four points of diversity, making this
reaction highly valuable for the creation of libraries of bioactive compounds.[3][4]
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The Ugi reaction proceeds through a series of equilibria, culminating in an irreversible Mumm
rearrangement that drives the reaction to completion.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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